1-Octadecanaminium, N,N,N-trioctadecyl-

• IUPAC Name: tetraoctadecylazanium
• InChI: InChI=1S/C72H148N/c1-5-9-13-17-21-25-29-33-37-41-45-49-53-57-61-65-69-73(70-66-62-58-54-50-46-42-38-34-30-26-22-18-14-10-6-2,71-67-63-59-55-51-47-43-39-35-31-27-23-19-15-11-7-3)72-68-64-60-56-52-48-44-40-36-32-28-24-20-16-12-8-4/h5-72H2,1-4H3/q+1
• InChI Key: KNANANSBRPCBAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCC[N+](CCCCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC
• Molecular Formula: C72H148N+
• DSSTOX Substance ID: DTXSID50388507
• Molecular Weight: 1028.0 g/mol
• CAS No.: 59128-98-2

Description

1-Octadecanaminium, N,N,N-trioctadecyl- is a quaternary ammonium compound with a central nitrogen atom bonded to one octadecyl (C₁₈H₃₇) chain and three additional octadecyl substituents, forming a positively charged cation. Its structure confers exceptional hydrophobicity due to the long alkyl chains, making it suitable for applications requiring lipid solubility or interfacial activity. This compound is likely utilized in specialized industrial processes, such as surfactants for non-polar systems, antistatic agents, or phase-transfer catalysts .

Preparation Methods

The synthesis of 1-Octadecanaminium, N,N,N-trioctadecyl- typically involves the quaternization of octadecylamine with octadecyl halides under controlled conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified through recrystallization or distillation .

Industrial production methods often involve large-scale batch reactions where the reactants are mixed in reactors, and the product is separated using techniques like centrifugation or filtration. The purity of the final product is ensured through rigorous quality control measures .

Chemical Reactions Analysis

1-Octadecanaminium, N,N,N-trioctadecyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the quaternary ammonium group into tertiary amines under specific conditions.

Substitution: It can undergo nucleophilic substitution reactions where the halide ions are replaced by other nucleophiles.

Common reagents used in these reactions include halides, oxidizing agents like potassium permanganate, and reducing agents such as lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Octadecanaminium, N,N,N-trioctadecyl- is widely used in scientific research due to its surfactant properties. Some of its applications include:

Chemistry: Used as a phase transfer catalyst in various organic reactions.

Biology: Employed in the preparation of liposomes and other lipid-based delivery systems.

Medicine: Investigated for its potential use in drug delivery systems due to its ability to form micelles and vesicles.

Industry: Utilized in the formulation of detergents, emulsifiers, and antistatic agents.

Mechanism of Action

The mechanism of action of 1-Octadecanaminium, N,N,N-trioctadecyl- primarily involves its surfactant properties. It reduces the surface tension of aqueous solutions, allowing for the formation of micelles and vesicles. These structures can encapsulate hydrophobic molecules, making them useful in drug delivery and other applications. The molecular targets and pathways involved include interactions with lipid bilayers and membrane proteins .

Comparison with Similar Compounds

Structural and Functional Differences

The table below compares key attributes of 1-Octadecanaminium, N,N,N-trioctadecyl- with structurally related quaternary ammonium salts:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Counterion	Key Applications
1-Octadecanaminium, N,N,N-trioctadecyl-	C₅₄H₁₁₀N⁺	~764.0	Three octadecyl	Varies	Non-polar surfactants, lipid bilayers
N,N,N-Trimethyl-1-octadecanaminium Bromide	C₂₁H₄₆BrN	392.51	Three methyl	Bromide	Biocides, cationic surfactants
N-Methyl-1-octadecanaminium chloride	C₁₉H₄₂ClN	320.00	One methyl	Chloride	Fabric softeners, surfactants
Stearyl octyldimonium chloride	C₃₄H₇₁ClN	529.44	Two octadecyl, one octyl	Chloride	Antistatic agents, cosmetics

Key Observations :

• Hydrophobicity : The trioctadecyl derivative exhibits the highest hydrophobicity due to its four C₁₈ chains, limiting its water solubility but enhancing compatibility with lipids .
• Counterion Effects : Bromide (in C18TAB) and chloride counterions influence solubility and ionic strength. Nitrate or thiocyanate derivatives (e.g., ) may further modify thermal stability and reactivity.
• Applications : Shorter-chain analogues (e.g., methyl or octyl substituents) are more water-soluble and used in household products, while trioctadecyl variants cater to niche industrial roles .

Research Findings

• C18TAB (N,N,N-Trimethyl-1-octadecanaminium Bromide) : Widely studied as a cationic surfactant, C18TAB forms micelles in aqueous solutions and is effective in disrupting microbial membranes. Its smaller size compared to the trioctadecyl compound allows for easier diffusion in hydrophilic environments .
• Silane-Functionalized Derivatives : highlights 1-Octadecanaminium derivatives modified with triethoxysilyl groups, enabling covalent bonding to silica surfaces. This property is critical for creating hydrophobic coatings or composite materials .